Cas no 5449-87-6 (1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde)

1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde structure
5449-87-6 structure
Product Name:1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde
CAS No:5449-87-6
MF:C8H11NO
MW:137.179042100906
MDL:MFCD02629633
CID:941593
PubChem ID:329776707
Update Time:2025-07-31

1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-trimethyl-1H-Pyrrole-3-carboxaldehyde
    • 1,2,5-TRIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
    • 1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde(SALTDATA: FREE)
    • 1,2,5-Trimethyl-3-formylpyrrol
    • 1,2,5-Trimethyl-3-pyrrolcarbaldehyd
    • 1,2,5-Trimethyl-pyrrol-3-aldehyd
    • 1,2,5-Trimethyl-pyrrol-3-carbaldehyd
    • 1,2,5-trimethylpyrrole-3-carbaldehyde
    • 1H-PYRROLE-3-CARBOXALDEHYDE,1,2,5-TRIMETHYL
    • 3-FORMYL-1,2,5-TRIMETHYLPYRROLE
    • MFCD02629633
    • DTXSID10969674
    • NCGC00338655-01
    • G22322
    • SCHEMBL2518213
    • EN300-52950
    • BS-37946
    • SB62343
    • AKOS000113159
    • AN-967/25120036
    • STK026965
    • 5449-87-6
    • AB01330691-02
    • 1,2,5-Trimethyl-1H-pyrrole-3-carbaldehyde, AldrichCPR
    • Z57313885
    • CS-0117215
    • NSC16445
    • NSC-16445
    • 1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde
    • MDL： MFCD02629633
    • Inchi： 1S/C8H11NO/c1-6-4-8(5-10)7(2)9(6)3/h4-5H,1-3H3
    • InChI Key： QCRYBEPPXKKXEW-UHFFFAOYSA-N
    • SMILES： O=CC1C=C(C)N(C)C=1C

Computed Properties

  • Exact Mass: 137.08400
  • Monoisotopic Mass: 137.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 0.99
  • Boiling Point: 242.6°C at 760 mmHg
  • Flash Point: 100.5°C
  • Refractive Index: 1.507
  • PSA: 22.00000
  • LogP: 1.45440

1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CBR01460-1G
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 ¥4295.04 2023-11-13

1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5449-87-6)1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde
Order Number:A1087929
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:30
Price ($):210.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5449-87-6)1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde
A1087929
Purity:99%
Quantity:1g
Price ($):210.0
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